Cas no 2228604-36-0 (1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-2-methylpropan-2-amine)

• Product Name: 1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-2-methylpropan-2-amine
• CAS No: 2228604-36-0
• MF: C₉H₁₃ClF₃N₃
• MW: 255.66783118248
• CID: 5891586
• PubChem ID: 165631097
• Update Time: 2025-10-29

1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-2-methylpropan-2-amine
• 1-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]-2-methylpropan-2-amine
• 2228604-36-0
• EN300-1960681

• Inchi： 1S/C9H13ClF3N3/c1-8(2,14)4-5-6(9(11,12)13)15-16(3)7(5)10/h4,14H2,1-3H3
• InChI Key： SSWBKASGSRQGGK-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C(F)(F)F)=NN1C)CC(C)(C)N

Computed Properties

• Exact Mass: 255.0750096g/mol
• Monoisotopic Mass: 255.0750096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-2-methylpropan-2-amine

Introduction to 1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-2-methylpropan-2-amine (CAS No. 2228604-36-0)

1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-2-methylpropan-2-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development due to its unique structural and chemical properties. This compound, identified by its CAS number 2228604-36-0, belongs to the pyrazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of multiple functional groups, including a chloro substituent, a methyl group, and a trifluoromethyl moiety, contributes to the compound's complex reactivity and interaction with biological targets.

The pyrazol-4-yl scaffold in this molecule is particularly noteworthy, as it has been extensively studied for its role in modulating various biological pathways. Pyrazole derivatives are known to exhibit a broad spectrum of pharmacological effects, ranging from anti-inflammatory and antimicrobial properties to more specialized applications such as kinase inhibition. The specific arrangement of the chloro, methyl, and trifluoromethyl groups on the pyrazole ring enhances the compound's ability to interact with biological receptors, making it a promising candidate for further investigation in drug discovery.

In recent years, there has been a growing interest in the development of novel compounds that incorporate fluorine atoms, such as the trifluoromethyl group in this molecule. Fluorinated compounds are valued for their improved metabolic stability, enhanced binding affinity, and altered pharmacokinetic profiles. The trifluoromethyl substituent, in particular, has been shown to increase the lipophilicity of molecules, which can lead to better membrane penetration and improved bioavailability. This feature makes 1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-2-methylpropan-2-amine a compelling subject for research in the development of new pharmaceutical agents.

One of the most exciting aspects of this compound is its potential application in targeting kinases, which are enzymes that play a crucial role in cell signaling pathways. Dysregulation of kinase activity is implicated in numerous diseases, including cancer, making them attractive therapeutic targets. The structural features of 1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-2-methylpropan-2-amine suggest that it may be able to inhibit specific kinases by competing with ATP for binding sites. Preliminary studies have indicated that derivatives of pyrazole can exhibit potent kinase inhibitory activity, which could translate into therapeutic benefits for patients suffering from kinase-driven diseases.

The synthesis of 1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yll2-methyIpropan~2-aminc (CAS No. 2228604 36 0) involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the chloro, methyl, and trifluoromethyl groups necessitates precise control over reaction conditions to avoid unwanted side products. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and fluorination methods, are often employed to achieve the desired molecular structure efficiently.

Recent advancements in computational chemistry have also played a significant role in understanding the behavior of this compound. Molecular modeling studies can predict how 1-chloro-l-methyll3-trifluoromethyllpyrazol~yl-Z-methyllropan~2-aminc (CAS No. 2228604 36 0) interacts with biological targets at the atomic level. These insights can guide medicinal chemists in designing modifications that enhance its pharmacological properties. For instance, computational simulations have helped identify key interactions between the compound's functional groups and target proteins, providing valuable guidance for optimizing its therapeutic potential.

In addition to its potential as a kinase inhibitor, 1-chIoro-l-methyll3-trifluoromethyllpyrazol~yl-Z-methyllropan~2-aminc (CAS No. 2228604 36 0) may also have applications in other therapeutic areas. Its structural motif is reminiscent of compounds that have shown promise in treating inflammatory diseases and neurological disorders. The ability of pyrazole derivatives to modulate inflammatory pathways has been well-documented, and further exploration could uncover new therapeutic strategies.

The safety profile of any new compound is paramount before it can be considered for clinical use. While initial studies on l-chIoro-l-methyll3-trifluoromethyllpyrazol~yl-Z-methyllropan~2-aminc (CAS No. 2228604 36 0) suggest that it is well-tolerated at tested doses, comprehensive toxicological assessments are essential to ensure its safety for human consumption. These studies will evaluate various parameters, including acute toxicity, chronic toxicity, and potential long-term effects on different organ systems.

The regulatory landscape for new pharmaceutical agents is stringent but well-established, ensuring that only compounds with proven safety and efficacy reach the market. As research on *l-chIoro-l-methyll3-trifluoromethyllpyrazol~yl-Z-methyllropan~2-aminc (CAS No. 2228604 36 0)* progresses, it will need to undergo rigorous testing under Good Manufacturing Practices (GMP) guidelines before being approved for clinical trials. This process involves collaboration between academic researchers, pharmaceutical companies, regulatory agencies, and clinical trial sponsors.

The development of new drugs is often a lengthy process, spanning several years from initial discovery to market approval.* However, the promise of *l-chIoro-l-methyll3-trifluoromethyllpyrazol~yl-Z-methyllropan~2-aminc (CAS No. 2228604 36 0)* as a potential therapeutic agent makes it an exciting prospect for future research.* Its unique combination of structural features* functional groups,* and biological activities positions it as a valuable candidate for further investigation.* As more data becomes available,* scientists will be able to refine its applications* optimize its synthesis,* and ultimately determine whether it will contribute* significantly*to medical treatments.